molecular formula C12H23BrO B15377219 2-Bromocyclododecan-1-ol CAS No. 83602-77-1

2-Bromocyclododecan-1-ol

Cat. No.: B15377219
CAS No.: 83602-77-1
M. Wt: 263.21 g/mol
InChI Key: GPQKFSWOEWRUKP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Bromocyclododecan-1-ol (2-BCD) is a brominated cyclic alcohol and a key metabolite of α-hexabromocyclododecane (α-HBCDD), a brominated flame retardant. Structurally, 2-BCD features a cyclododecane ring substituted with a hydroxyl group at position 1 and a bromine atom at position 2. Its molecular formula is C₁₂H₂₃BrO, distinguishing it from linear brominated alkanols such as 12-bromododecan-1-ol (C₁₂H₂₅BrO) .

2-BCD is generated during the anaerobic biodegradation of α-HBCDD in wastewater treatment systems, with subsequent aerobic degradation contributing to its removal . Studies report a maximum removal efficiency of 63.6% for 2-BCD in sequential anaerobic/aerobic bioreactors, highlighting its environmental persistence and transformation dynamics .

Properties

CAS No.

83602-77-1

Molecular Formula

C12H23BrO

Molecular Weight

263.21 g/mol

IUPAC Name

2-bromocyclododecan-1-ol

InChI

InChI=1S/C12H23BrO/c13-11-9-7-5-3-1-2-4-6-8-10-12(11)14/h11-12,14H,1-10H2

InChI Key

GPQKFSWOEWRUKP-UHFFFAOYSA-N

Canonical SMILES

C1CCCCCC(C(CCCC1)O)Br

Origin of Product

United States

Comparison with Similar Compounds

Key Differences:

Property 2-BCD α-HBCDD
Structure Monobrominated cyclic alcohol Hexabrominated cyclic alkane
Molecular Formula C₁₂H₂₃BrO C₁₂H₁₈Br₆
log KOW 4.90 7.74
Hydrophobicity Moderate High
Biodegradation Pathway Anaerobic production, aerobic removal Anaerobic persistence, limited removal
  • Environmental Behavior :

    • α-HBCDD exhibits minimal degradation in anaerobic systems (removal efficiency <18.3% overall) but serves as a precursor to 2-BCD under these conditions .
    • 2-BCD is less hydrophobic than α-HBCDD (log KOW difference: 2.84), facilitating its mobility in aqueous environments .
  • Treatment Efficiency :

    • In sequential bioreactors, 2-BCD removal reaches 17% in aerobic systems at 55-day sludge retention time (SRT), compared to α-HBCDD’s near-negligible anaerobic removal .

Other Brominated Compounds

12-Bromododecane-1-thiol

  • Structure : Linear dodecane chain with terminal thiol (-SH) and bromine groups (C₁₂H₂₅BrS).
  • However, its safety profile and reactivity differ significantly due to the thiol group .

12-Bromododecan-1-ol

  • Structure : Linear dodecane with hydroxyl and bromine termini (C₁₂H₂₅BrO).
  • No direct comparative data are available in the provided evidence .

Research Findings and Data

Table 1: Effluent Concentrations and Removal Efficiencies of 2-BCD and α-HBCDD

SRT (Days) 2-BCD Anaerobic Effluent (μg/L) α-HBCDD Total Removal (%) 2-BCD Sequential Removal (%)
5 0.0015 ± 0.0002 18.3 ± 1.5 56.2 ± 3.1
55 0.0011 ± 0.0001 18.3 ± 1.5 63.6 ± 2.8
  • Key Trends :
    • 2-BCD concentrations decrease marginally with increasing SRT in anaerobic reactors, but significant removal occurs only in aerobic phases .
    • α-HBCDD removal remains static across SRTs, underscoring its recalcitrance .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.